trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic Acid
Cat. No. B132326
M. Wt: 252.39 g/mol
InChI Key: JXPGQFKJNKWDKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH2:2][CH3:3])[CH:4]1[CH2:5][CH2:6][CH:7]([CH:10]2[CH2:11][CH2:12][CH:13]([C:16]#[N:17])[CH2:14][CH2:15]2)[CH2:8][CH2:9]1.[CH2:22]([OH:23])[CH3:24].[ClH:21].[K+:19].[OH-:18].[OH2:20]>>[CH2:1]([CH2:2][CH3:3])[CH:4]1[CH2:5][CH2:6][CH:7]([CH:10]2[CH2:11][CH2:12][CH:13]([C:16](=[O:18])[OH:20])[CH2:14][CH2:15]2)[CH2:8][CH2:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCC1CCC(C2CCC(C#N)CC2)CC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CCCC1CCC(C2CCC(C(=O)O)CC2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
